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Get Quote

Welcome to the technical support center for D-Mannoheptulose. This guide is designed for

researchers, scientists, and drug development professionals who are leveraging this unique

seven-carbon sugar in their experimental work. D-Mannoheptulose, a natural hexokinase

inhibitor, is a powerful tool for investigating cellular metabolism, particularly in the context of

oncology and metabolic diseases.[1][2][3] However, its unique properties can sometimes lead

to inconsistent results.

This document moves beyond standard protocols to provide in-depth, field-proven insights into

the causality behind experimental choices. Our goal is to empower you with the knowledge to

troubleshoot effectively, ensuring the reliability and reproducibility of your data. We will explore

the foundational principles of working with D-Mannoheptulose, address common challenges in

a direct question-and-answer format, and provide validated protocols and logical workflows.

Frequently Asked Questions (FAQs): Foundational
Knowledge
This section addresses the most common questions about D-Mannoheptulose to establish a

strong theoretical foundation for your experiments.
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Q1: What is D-Mannoheptulose and what is its primary mechanism of action?

D-Mannoheptulose is a seven-carbon monosaccharide (a heptose) naturally found in high

concentrations in avocados.[4] Its primary and most well-documented mechanism of action is

the inhibition of hexokinase (HK) and its related isozyme glucokinase (GCK).[5][6] Hexokinase

is the first and a critical rate-limiting enzyme in the glycolytic pathway, responsible for

phosphorylating glucose to glucose-6-phosphate (G6P). D-Mannoheptulose acts as a

competitive inhibitor, binding to the active site of hexokinase but not being phosphorylated

itself.[1] This blockage at the entry point of glycolysis effectively reduces the overall glycolytic

flux in cells.

Q2: What are the most common research applications for D-Mannoheptulose?

Given its role as a glycolysis inhibitor, D-Mannoheptulose is widely used in several research

fields:

Cancer Biology: Many cancer cells exhibit a high rate of glycolysis (the "Warburg effect") to

support rapid proliferation. D-Mannoheptulose is used to study the effects of glycolytic

inhibition on cancer cell growth, viability, and sensitization to other therapies like

chemotherapy or oncolytic viruses.[2][3][7][8]

Metabolic Studies: It serves as a tool to probe the metabolic consequences of hexokinase

inhibition on interconnected pathways like the pentose phosphate pathway (PPP) and the

TCA cycle.[9]

Endocrinology: By inhibiting glucose phosphorylation in pancreatic beta-cells, D-
Mannoheptulose blocks the subsequent rise in ATP that triggers insulin secretion.[5] This

makes it a valuable compound for studying the mechanisms of insulin release.[10][11]

Q3: How should I properly store D-Mannoheptulose powder and its stock solutions?

Proper storage is critical to maintain the compound's stability and ensure experimental

reproducibility.

Solid Powder: D-Mannoheptulose powder should be stored desiccated at -20°C for long-

term stability.[12] Some suppliers indicate room temperature storage is also acceptable for

the solid form.
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Stock Solutions: Once dissolved in a solvent like DMSO or water, stock solutions should be

aliquoted into single-use volumes to avoid repeated freeze-thaw cycles. These aliquots

should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[2] For maximum

reliability, it is recommended to use solutions stored at -80°C within 6 months.[2]

Q4: What are the recommended solvents for preparing D-Mannoheptulose stock solutions?

D-Mannoheptulose exhibits good solubility in several common laboratory solvents.

Solvent Reported Solubility Source

Water 10 mg/mL [13]

DMSO 20 mg/mL [13]

DMF 20 mg/mL [13]

Ethanol 1 mg/mL [13]

For cell culture experiments, preparing a high-concentration stock solution in DMSO is the most

common practice. This allows for minimal solvent volume to be added to the culture medium,

reducing the risk of solvent-induced cytotoxicity.

Troubleshooting Guide: From Inconsistency to
Insight
This section is structured to help you diagnose and solve specific issues you may encounter

during your experiments.

Issue 1: High Variability in Biological Potency (e.g., inconsistent IC50 values).

This is one of the most frequent challenges. The observed potency of D-Mannoheptulose can

be influenced by several factors, from the compound itself to the biological system under study.

Potential Cause A: Compound Purity and Integrity

The "Why": The stated concentration of your compound is only accurate if the material is

pure. Impurities or degradation products will lead to an overestimation of the active
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compound's concentration, resulting in a weaker-than-expected biological effect.

Solution:

Source Reputably: Always purchase D-Mannoheptulose from a trusted supplier that

provides a Certificate of Analysis (CoA) with purity data (e.g., ≥98% by HPLC or NMR).[13]

[14]

Store Correctly: Adhere strictly to storage guidelines. Avoid repeated freeze-thaw cycles

by preparing single-use aliquots of your stock solution.[2]

Perform Quality Control: If results are highly inconsistent, consider having the compound's

identity and purity independently verified.

Potential Cause B: Competition with Glucose in Culture Medium

The "Why": D-Mannoheptulose is a competitive inhibitor of hexokinase, meaning it directly

competes with glucose for the enzyme's active site.[1] Therefore, the concentration of

glucose in your cell culture medium will directly and significantly impact the apparent

inhibitory potency of D-Mannoheptulose. An experiment run in high-glucose DMEM (25 mM

glucose) will require a higher concentration of D-Mannoheptulose to achieve the same level

of inhibition as an experiment run in lower-glucose RPMI-1640 (11.1 mM glucose) or

physiological glucose levels (~5 mM).

Solution:

Standardize Media: Use the same media formulation with a consistent glucose

concentration for all related experiments.

Report Glucose Levels: When publishing or presenting your data, always state the

glucose concentration of the medium used.

Consider Physiological Levels: For more physiologically relevant results, consider using

custom media with lower glucose concentrations (e.g., 5 mM) and supplementing with

dialyzed serum.

Potential Cause C: Cell-Type Specific Differences in Uptake
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The "Why": D-Mannoheptulose requires entry into the cell to reach its target, hexokinase.

This transport is mediated by glucose transporters (GLUTs).[10] Different cell types express

different levels and isoforms of GLUTs (e.g., GLUT1 vs. GLUT2).[11][15] Cells with low

GLUT expression may transport D-Mannoheptulose inefficiently, making them appear

resistant to its effects.[15][16]

Solution:

Characterize Your Model: Investigate the GLUT expression profile of your cell line.

Increase Incubation Time: Allow more time for the compound to accumulate within the

cells. A 24-hour time point may be insufficient; consider 48 or 72-hour incubations.

Use a Prodrug Approach: For cell lines with known poor uptake, consider using D-
mannoheptulose hexaacetate. This esterified form is more lipophilic and can cross the

cell membrane independently of GLUT transporters. Once inside the cell, endogenous

esterases cleave the acetate groups, releasing the active D-Mannoheptulose.[15][16][17]
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Caption: D-Mannoheptulose competes with glucose for cellular uptake and hexokinase

inhibition.

Issue 2: Compound Precipitation in Stock or Culture Media.
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Precipitation means your compound is not fully dissolved, leading to inaccurate dosing and

inconsistent results.

Potential Cause A: Incorrect Stock Solution Preparation

The "Why": Even for soluble compounds, the rate of dissolution matters. Adding the full

volume of a poor solvent at once can cause clumping and incomplete dissolution.

Solution:

Follow the standardized protocol for stock solution preparation (see below).

Ensure the compound is fully dissolved in the primary solvent (e.g., DMSO) before adding

it to any aqueous buffer or medium. Use gentle warming (up to 37°C) or brief sonication to

aid dissolution if necessary.[2]

Potential Cause B: Exceeding Solubility in Final Culture Medium

The "Why": While D-Mannoheptulose is water-soluble, high-concentration DMSO stocks

can cause the compound to crash out when diluted rapidly into an aqueous environment (the

culture medium). Furthermore, the final concentration of DMSO should be kept low (ideally

≤0.5%) to avoid solvent-induced cytotoxicity.[18]

Solution:

Perform Serial Dilutions: Do not add a highly concentrated DMSO stock directly to your full

volume of media. Perform an intermediate dilution step in a smaller volume of media first.

Vortex During Dilution: When adding the compound to the medium, vortex or pipette mix

immediately to ensure rapid and even dispersal.

Vehicle Control: Always include a "vehicle control" in your experiments, where you add the

same final concentration of the solvent (e.g., 0.1% DMSO) to cells without the compound.

This ensures that any observed effects are due to the compound and not the solvent.

Issue 3: No Observable Effect on Cellular Metabolism or Viability.
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If D-Mannoheptulose is having no effect, a systematic review of the experimental design is

required.

No Observable Effect Is the compound
 a high-purity lot?

Is the cell line
GLUT-deficient?

Yes

Solution:
Verify purity via CoA.

Source from a reputable vendor.

No

Is the incubation
time sufficient?

No

Solution:
Use D-Mannoheptulose

Hexaacetate to bypass GLUT.

Yes

Is the glucose
concentration too high?

Yes

Solution:
Perform a time-course
experiment (24-72h).

No

Solution:
Use lower-glucose medium.
Standardize glucose levels.

Yes

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting a lack of experimental effect.

Potential Cause A: Insufficient Cellular Uptake or High Glucose Competition

The "Why" and "Solution": These are the most common reasons for a lack of effect. Please

refer to the detailed explanations in Issue 1, Causes B and C.

Potential Cause B: Low Intrinsic Glycolytic Rate of the Cell Model

The "Why": D-Mannoheptulose inhibits glycolysis. If a cell line has a very low basal rate of

glycolysis and relies primarily on other energy sources like oxidative phosphorylation, the

impact of inhibiting hexokinase may be minimal.

Solution:

Metabolic Profiling: Characterize the metabolic phenotype of your cell line. Measure its

baseline Glucose Consumption and Lactate Production rates.
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Select an Appropriate Model: For studies focused on glycolysis inhibition, use cell lines

known to be highly glycolytic (e.g., many cancer cell lines).

Potential Cause C: Insufficient Assay Sensitivity or Incorrect Endpoint

The "Why": The biological consequence of hexokinase inhibition might be subtle or may not

be captured by your chosen assay. For example, a 30% reduction in ATP might not be

sufficient to induce cell death (measured by a viability assay) but is a significant metabolic

event.

Solution:

Use a Direct Metabolic Readout: Instead of or in addition to viability, measure a direct

product of glycolysis, such as lactate production (e.g., using a colorimetric lactate assay)

or extracellular acidification rate (ECAR) using a metabolic analyzer.

Measure ATP Levels: Use a sensitive luminescence-based ATP assay to directly quantify

the impact on cellular energy charge.

Time-Course Experiment: As mentioned previously, the optimal time to observe an effect

can vary. Perform a time-course experiment to identify the ideal endpoint.

Validated Experimental Protocols
Adherence to standardized protocols is paramount for achieving reproducible results.

Protocol 1: Preparation of a 100 mM D-Mannoheptulose
Stock Solution in DMSO
Materials:

D-Mannoheptulose (purity ≥98%)

Anhydrous DMSO

Sterile, conical-bottom microcentrifuge tubes or amber glass vials

Calibrated analytical balance and pipettes
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Procedure:

Pre-weigh the Vial: Tare a sterile, dry 1.5 mL tube or vial on an analytical balance.

Weigh Compound: Carefully weigh approximately 21.02 mg of D-Mannoheptulose
(Molecular Weight: 210.18 g/mol ) into the tared tube. Record the exact weight.

Calculate Solvent Volume: Use the following formula to determine the precise volume of

DMSO to add: Volume (µL) = (Weight (mg) / 210.18 mg/mmol) * 10,000 (This calculation

yields the volume needed for a final concentration of 100 mM)

Dissolution: Add the calculated volume of anhydrous DMSO to the tube. Cap tightly.

Vortex: Vortex the solution for 1-2 minutes until the solid is completely dissolved. A clear,

colorless solution should be formed. If needed, warm the tube briefly in a 37°C water bath.

Aliquot: Dispense the stock solution into single-use, sterile microcentrifuge tubes (e.g., 20 µL

aliquots). This prevents contamination and degradation from repeated freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term use (up to 6 months).

Protocol 2: General Workflow for a Cell-Based
Glycolysis Inhibition Assay
This protocol provides a template for assessing the effect of D-Mannoheptulose on cell

viability as a downstream indicator of metabolic disruption.

Procedure:

Cell Seeding: Seed your cells in a 96-well, clear-bottom, black-walled plate at a pre-

determined optimal density. Allow cells to adhere and resume exponential growth for 18-24

hours.

Prepare Treatment Media: Prepare serial dilutions of D-Mannoheptulose in fresh culture

medium from your stock solution. Remember to also prepare a "vehicle control" medium

containing the same final concentration of DMSO as your highest treatment concentration.
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Treatment: Carefully remove the old medium from the cells and replace it with the prepared

treatment or vehicle control media.

Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72

hours).

Assay Readout: After incubation, assess the chosen endpoint. For example, to measure cell

viability, use a commercial ATP-based assay (e.g., CellTiter-Glo®) which measures the

luminescence proportional to the amount of ATP, an indicator of metabolically active cells.

Data Analysis:

Subtract the background (wells with medium only).

Normalize the data by expressing the signal from treated wells as a percentage of the

vehicle control (% Viability).

Plot the % Viability against the log of the D-Mannoheptulose concentration and use a

non-linear regression (four-parameter logistic curve) to calculate the IC50 value.

References
BenchChem. (2025). Biochemical mechanism of D-Mannoheptulose as a hexokinase
inhibitor. BenchChem Technical Guides.
MedchemExpress. (n.d.). D-Mannoheptulose | Hexokinase Inhibitor.
MedchemExpress.com.

Sener, A., & Malaisse, W. J. (2001). Effects of D-mannoheptulose upon D-glucose

metabolism in tumoral pancreatic islet cells. International Journal of Molecular Medicine,

8(4), 375-378. [Link]

Sener, A., & Malaisse, W. J. (2000). Effects of D-mannoheptulose upon D-glucose

metabolism in pancreatic B and non-B islet cells. International Journal of Molecular

Medicine, 6(5), 543-546. [Link]

Sener, A., & Malaisse, W. J. (1999). Effects of D-mannoheptulose and its hexaacetate ester

upon D-glucose metabolism in rat hepatocytes. International Journal of Molecular Medicine,

4(4), 391-394. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.benchchem.com/product/b028986/docs?utm_src=pdf-body#d-mannoheptulose-technical-support-center-a-guide-to-consistent-experimental-outcomes
https://www.benchchem.com/product/b028986/docs?utm_src=pdf-body#d-mannoheptulose-technical-support-center-a-guide-to-consistent-experimental-outcomes
https://www.benchchem.com/product/b028986/docs?utm_src=pdf-body#d-mannoheptulose-technical-support-center-a-guide-to-consistent-experimental-outcomes
https://www.benchchem.com/product/b028986/docs?utm_src=pdf-body#d-mannoheptulose-technical-support-center-a-guide-to-consistent-experimental-outcomes
https://pubmed.ncbi.nlm.nih.gov/11562776/
https://www.benchchem.com/product/b028986/docs?utm_src=pdf-body#d-mannoheptulose-technical-support-center-a-guide-to-consistent-experimental-outcomes
https://pubmed.ncbi.nlm.nih.gov/11029528/
https://www.benchchem.com/product/b028986/docs?utm_src=pdf-body#d-mannoheptulose-technical-support-center-a-guide-to-consistent-experimental-outcomes
https://pubmed.ncbi.nlm.nih.gov/10493998/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028986?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sener, A., & Malaisse, W. J. (2000). D-mannoheptulose uptake and its metabolic and

secretory effects in human pancreatic islets. Biochemical Pharmacology, 59(11), 1435-1439.

[Link]

Courtois, P., Sener, A., & Malaisse, W. J. (2001). D-mannoheptulose phosphorylation by

hexokinase isoenzymes. International Journal of Molecular Medicine, 7(4), 359-363. [Link]

Sener, A., Kadiata, M. M., Olivares, E., & Malaisse, W. J. (1998). Comparison of the effects

of D-mannoheptulose and its hexaacetate ester on D-glucose metabolism and

insulinotropic action in rat pancreatic islets. Diabetologia, 41(9), 1109-1113. [Link]

Sener, A., & Malaisse, W. J. (2002). Impairment by cytochalasin B of the inhibitory action of

D-mannoheptulose upon D-glucose metabolism in rat pancreatic islets. Hormone and

Metabolic Research, 34(2), 65-68. [Link]

Al-Ostoot, F. H., Salah, K. F., Al-Zoubi, M. S., & Al-qudah, M. A. (2020). Hexokinase inhibition

using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of

breast cancer cells. BMC Cancer, 20(1), 820. [Link]

Al-Ziaydi, A. G. (2024). Evaluation of D-Mannoheptulose and Doxorubicin as Potential

Therapeutic Agents for Breast Cancer by Targeting Glycolysis and Inducing Apoptosis. Indian

Journal of Clinical Biochemistry. [Link]

Al-ziaydi, A. G., Abed, A. M., & Al-shammari, A. M. (2022). The anti-proliferative activity of D-
mannoheptulose against breast cancer cell line through glycolysis inhibition. Journal of

Applied Pharmaceutical Science, 12(10), 136-144. [Link]

Zhang, Y., Courtois, P., Sener, A., & Malaisse, W. J. (2004). Dissimilar effects of D-
mannoheptulose on the phosphorylation of alpha- versus beta-D-glucose by either

hexokinase or glucokinase. International Journal of Molecular Medicine, 14(1), 107-112.

[Link]

Wikipedia contributors. (2023). Mannoheptulose. Wikipedia. [Link]

Tesfay, S. Z., Bertling, I., & Bower, J. P. (2012). D-mannoheptulose and perseitol in ‘Hass’
avocado: Metabolism in seed and mesocarp tissue. South African Journal of Botany, 79,
159-165.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.benchchem.com/product/b028986/docs?utm_src=pdf-body#d-mannoheptulose-technical-support-center-a-guide-to-consistent-experimental-outcomes
https://pubmed.ncbi.nlm.nih.gov/10773177/
https://www.benchchem.com/product/b028986/docs?utm_src=pdf-body#d-mannoheptulose-technical-support-center-a-guide-to-consistent-experimental-outcomes
https://pubmed.ncbi.nlm.nih.gov/11254924/
https://www.benchchem.com/product/b028986/docs?utm_src=pdf-body#d-mannoheptulose-technical-support-center-a-guide-to-consistent-experimental-outcomes
https://pubmed.ncbi.nlm.nih.gov/9754831/
https://www.benchchem.com/product/b028986/docs?utm_src=pdf-body#d-mannoheptulose-technical-support-center-a-guide-to-consistent-experimental-outcomes
https://pubmed.ncbi.nlm.nih.gov/11925619/
https://www.benchchem.com/product/b028986/docs?utm_src=pdf-body#d-mannoheptulose-technical-support-center-a-guide-to-consistent-experimental-outcomes
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7456345/
https://www.benchchem.com/product/b028986/docs?utm_src=pdf-body#d-mannoheptulose-technical-support-center-a-guide-to-consistent-experimental-outcomes
https://pubmed.ncbi.nlm.nih.gov/38323048/
https://www.benchchem.com/product/b028986/docs?utm_src=pdf-body#d-mannoheptulose-technical-support-center-a-guide-to-consistent-experimental-outcomes
https://www.benchchem.com/product/b028986/docs?utm_src=pdf-body#d-mannoheptulose-technical-support-center-a-guide-to-consistent-experimental-outcomes
https://japsonline.com/admin/php/uploads/3604_pdf.pdf
https://www.benchchem.com/product/b028986/docs?utm_src=pdf-body#d-mannoheptulose-technical-support-center-a-guide-to-consistent-experimental-outcomes
https://www.benchchem.com/product/b028986/docs?utm_src=pdf-body#d-mannoheptulose-technical-support-center-a-guide-to-consistent-experimental-outcomes
https://pubmed.ncbi.nlm.nih.gov/15202024/
https://en.wikipedia.org/wiki/Mannoheptulose
https://www.benchchem.com/product/b028986/docs?utm_src=pdf-body#d-mannoheptulose-technical-support-center-a-guide-to-consistent-experimental-outcomes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028986?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cancer Research UK. (2018, November 21). Sugar supplement slows tumour growth and

can improve cancer treatment in mice. Cancer Research UK. [Link]

Simon, A., & Daniel, C. (2011). Combination of biotransformation and chromatography for

the isolation and purification of mannoheptulose. Journal of Chromatography B, 879(23),

2314-2318. [Link]

Montana Molecular. (n.d.). Troubleshooting guide. NCBI. [Link]

Zhang, Y., Courtois, P., Sener, A., & Malaisse, W. J. (2004). Dissimilar effects of D-
mannoheptulose on the phosphorylation of alpha- versus beta-D-glucose by either

hexokinase or glucokinase. International Journal of Molecular Medicine, 14(1), 107-112.

[Link]

Cold Spring Harbor Laboratory Press. (2002). Stock Solutions. CSHL Press. [Link]

PhytoTech Labs. (n.d.). Preparing Stock Solutions. PhytoTech Labs. [Link]

BenchChem. (2025). Application Notes and Protocols for D-Mannoheptulose-¹³C Metabolic
Experiments. BenchChem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. benchchem.com [benchchem.com]

2. medchemexpress.com [medchemexpress.com]

3. Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease
virus-mediated killing of breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Mannoheptulose - Wikipedia [en.wikipedia.org]

6. caymanchem.com [caymanchem.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://news.cancerresearchuk.org/2018/11/21/sugar-supplement-slows-tumour-growth-and-can-improve-cancer-treatment-in-mice/
https://pubmed.ncbi.nlm.nih.gov/21741304/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7149346/bin/supp_10.1101.2020.03.13.991395_supp_mat.pdf
https://www.benchchem.com/product/b028986/docs?utm_src=pdf-body#d-mannoheptulose-technical-support-center-a-guide-to-consistent-experimental-outcomes
https://www.benchchem.com/product/b028986/docs?utm_src=pdf-body#d-mannoheptulose-technical-support-center-a-guide-to-consistent-experimental-outcomes
https://pubmed.ncbi.nlm.nih.gov/15202024/
https://cshlpress.com/pdf/sample/2013/MC2/MC2S1A.pdf
https://phytotechlab.com/mwdownloads/download/link/id/11/
https://www.benchchem.com/product/b028986/docs?utm_src=pdf-body#d-mannoheptulose-technical-support-center-a-guide-to-consistent-experimental-outcomes
https://www.benchchem.com/product/b028986?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Biochemical_mechanism_of_D_Mannoheptulose_as_a_hexokinase_inhibitor.pdf
https://www.medchemexpress.com/d-mannoheptulose.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7456035/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7456035/
https://www.researchgate.net/figure/Structural-formulae-of-mannoheptulose-sedoheptulose-and-the-related-acyclic-heptitols_fig1_299477161
https://en.wikipedia.org/wiki/Mannoheptulose
https://www.caymanchem.com/product/16548/d-mannoheptulose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028986?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Evaluation of D-Mannoheptulose and Doxorubicin as Potential Therapeutic Agents for
Breast Cancer by Targeting Glycolysis and Inducing Apoptosis - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. med.qu.edu.iq [med.qu.edu.iq]

9. pdf.benchchem.com [pdf.benchchem.com]

10. Effects of D-mannoheptulose upon D-glucose metabolism in pancreatic B and non-B islet
cells - PubMed [pubmed.ncbi.nlm.nih.gov]

11. D-mannoheptulose uptake and its metabolic and secretory effects in human pancreatic
islets - PubMed [pubmed.ncbi.nlm.nih.gov]

12. goldbio.com [goldbio.com]

13. adipogen.com [adipogen.com]

14. file.medchemexpress.com [file.medchemexpress.com]

15. Effects of D-mannoheptulose upon D-glucose metabolism in tumoral pancreatic islet cells
- PubMed [pubmed.ncbi.nlm.nih.gov]

16. Effects of D-mannoheptulose and its hexaacetate ester upon D-glucose metabolism in
rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

17. Comparison of the effects of D-mannoheptulose and its hexaacetate ester on D-glucose
metabolism and insulinotropic action in rat pancreatic islets - PubMed
[pubmed.ncbi.nlm.nih.gov]

18. ncbi.nlm.nih.gov [ncbi.nlm.nih.gov]

To cite this document: BenchChem. [D-Mannoheptulose Technical Support Center: A Guide
to Consistent Experimental Outcomes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028986/docs#d-mannoheptulose-technical-support-
center-a-guide-to-consistent-experimental-outcomes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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